Cas no 875610-88-1 (2-Propenoic acid, 3-sulfo-, (2E)-)
2-Propenoic acid, 3-sulfo-, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-sulfo-, (2E)-
- (2E)-3-sulfoprop-2-enoic acid
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- Inchi: 1S/C3H4O5S/c4-3(5)1-2-9(6,7)8/h1-2H,(H,4,5)(H,6,7,8)/b2-1+
- InChI Key: UJTXYFXSCAQCRB-OWOJBTEDSA-N
- SMILES: C(O)(=O)/C=C/S(O)(=O)=O
Computed Properties
- Exact Mass: 151.97794440g/mol
- Monoisotopic Mass: 151.97794440g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 100Ų
2-Propenoic acid, 3-sulfo-, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26912275-0.05g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 0.05g |
$1142.0 | 2023-09-11 | |
| Enamine | EN300-26912275-0.1g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 0.1g |
$1407.0 | 2023-09-11 | |
| Enamine | EN300-26912275-0.25g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 0.25g |
$2008.0 | 2023-09-11 | |
| Enamine | EN300-26912275-0.5g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 0.5g |
$3166.0 | 2023-09-11 | |
| Enamine | EN300-26912275-1.0g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 1.0g |
$4058.0 | 2023-07-06 | |
| Enamine | EN300-26912275-2.5g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 2.5g |
$7954.0 | 2023-09-11 | |
| Enamine | EN300-26912275-5.0g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 5.0g |
$11770.0 | 2023-07-06 | |
| Enamine | EN300-26912275-10.0g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 10.0g |
$17453.0 | 2023-07-06 | |
| Enamine | EN300-26912275-1g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 1g |
$4058.0 | 2023-09-11 | |
| Enamine | EN300-26912275-5g |
(2E)-3-sulfoprop-2-enoic acid |
875610-88-1 | 90% | 5g |
$11770.0 | 2023-09-11 |
2-Propenoic acid, 3-sulfo-, (2E)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
Additional information on 2-Propenoic acid, 3-sulfo-, (2E)-
Comprehensive Overview of 2-Propenoic acid, 3-sulfo-, (2E)- (CAS No. 875610-88-1): Properties, Applications, and Industry Trends
2-Propenoic acid, 3-sulfo-, (2E)- (CAS No. 875610-88-1) is a sulfonated unsaturated carboxylic acid derivative with significant industrial relevance. This compound, often referred to as (2E)-3-sulfoacrylic acid, features a unique combination of reactive functional groups, including a sulfonic acid moiety and an α,β-unsaturated carbonyl structure. Its molecular formula is C3H4O5S, and it exhibits distinctive chemical properties that make it valuable in advanced material synthesis and specialty chemistry applications.
The growing demand for water-soluble polymers and eco-friendly surfactants has increased interest in sulfonated compounds like 2-Propenoic acid, 3-sulfo-, (2E)-. Researchers are particularly focused on its role in developing biodegradable materials, aligning with global sustainability trends. The compound's ability to undergo Michael addition reactions and radical polymerization makes it a versatile building block for functional polymers with applications ranging from water treatment to textile processing.
Recent studies highlight the potential of CAS No. 875610-88-1 in advanced coating formulations, where its sulfonate group enhances hydrophilicity and adhesion properties. This addresses common search queries about "improving coating performance" and "sustainable additive alternatives". The compound's zwitterionic character also makes it relevant to investigations of anti-fouling surfaces, a hot topic in marine and biomedical applications.
From a synthetic chemistry perspective, (2E)-3-sulfoacrylic acid serves as a precursor for various sulfonated monomers used in ion-exchange membranes, particularly in energy storage applications. This connects to frequently searched terms like "fuel cell materials" and "battery technology innovations". The compound's chelating properties further expand its utility in metal ion sequestration processes, relevant to environmental remediation technologies.
Quality specifications for 2-Propenoic acid, 3-sulfo-, (2E)- typically include purity assessments by HPLC analysis, spectroscopic characterization (FT-IR, NMR), and determination of acid value. Storage recommendations emphasize protection from moisture and excessive heat to maintain stability. These technical details respond to common professional inquiries about "material handling protocols" and "quality control parameters" for specialty chemicals.
The commercial availability of CAS No. 875610-88-1 has expanded in recent years, with manufacturers offering both laboratory-scale quantities and bulk supplies. Market analysis suggests growing adoption in personal care formulations, where mild sulfonated compounds are replacing traditional surfactants. This aligns with consumer-driven trends toward "gentler cosmetic ingredients" and "clean beauty products" frequently searched in cosmetic chemistry forums.
Ongoing research explores novel derivatives of 2-Propenoic acid, 3-sulfo-, (2E)-, particularly its ester analogs and metal complexes, which show promise in catalytic applications. The compound's structural features continue to inspire innovations in green chemistry approaches, addressing the industry's need for sustainable chemical processes and reduced environmental impact - topics consistently ranking high in chemical industry searches.
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